molecular formula C16H18N2O3S2 B3037122 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamide CAS No. 439109-75-8

4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamide

Cat. No. B3037122
CAS RN: 439109-75-8
M. Wt: 350.5 g/mol
InChI Key: ONMGCMDCLJFYLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamide, also known as 4-Thiazolidinone, is a heterocyclic compound that is widely used in the field of organic chemistry. It has been extensively studied due to its versatile applications in many areas such as drug design, catalysis, and materials science. 4-Thiazolidinone is a five-membered ring structure composed of two nitrogen atoms, two oxygen atoms, and one sulfur atom. It is an important building block in the synthesis of many biologically active compounds.

Scientific Research Applications

4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamidenone has been used in the synthesis of many biologically active compounds. It is widely used in the synthesis of pharmaceuticals, such as anti-tumor agents and antibiotics. It has also been used in the synthesis of anti-inflammatory agents, antifungal agents, and anti-angiogenic agents. Furthermore, 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamidenone has been used in the synthesis of peptides, peptidomimetics, and peptidomimetic analogs. It has also been used in the synthesis of heterocyclic compounds, such as quinoxalines, thiophenes, and thiazoles.

Mechanism of Action

4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamidenone is believed to act as an inhibitor of enzymes involved in the synthesis of proteins, nucleic acids, and lipids. It has been shown to inhibit the enzymes acetylcholinesterase, protein kinase C, and cyclooxygenase-2. In addition, 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamidenone has been shown to inhibit the enzyme dihydrofolate reductase, which is involved in the synthesis of nucleic acids.
Biochemical and Physiological Effects
4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamidenone has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as to have anti-inflammatory, antifungal, and anti-angiogenic effects. In addition, 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamidenone has been shown to have neuroprotective effects, as well as to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamidenone has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications in organic synthesis. Furthermore, 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamidenone is stable and has a long shelf life. However, there are some limitations to its use in laboratory experiments. It is highly toxic, and it can cause irritation to the skin and eyes. In addition, it can be difficult to dissolve in organic solvents, and it can react with other compounds in the reaction mixture.

Future Directions

There are several potential future directions for the use of 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamidenone. It could be used in the synthesis of new pharmaceuticals, such as anti-cancer agents and antibiotics. In addition, it could be used in the synthesis of new materials, such as polymers and nanomaterials. Furthermore, 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamidenone could be used in the synthesis of peptidomimetics and peptidomimetic analogs. Finally, it could be used in the synthesis of heterocyclic compounds, such as quinoxalines and thiophenes.

properties

IUPAC Name

4-(1,1-dioxo-1,4-thiazinan-4-yl)-N-(thiophen-2-ylmethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2O3S2/c19-16(17-12-15-2-1-9-22-15)13-3-5-14(6-4-13)18-7-10-23(20,21)11-8-18/h1-6,9H,7-8,10-12H2,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ONMGCMDCLJFYLL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CS(=O)(=O)CCN1C2=CC=C(C=C2)C(=O)NCC3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N-(2-thienylmethyl)benzenecarboxamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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